Cas no 96860-18-3 (Phenol, 2-[(benzoyldioxy)carbonyl]-)

• Product Name: Phenol, 2-[(benzoyldioxy)carbonyl]-
• CAS No: 96860-18-3
• Molecular Formula: C₁₄H₁₀O₅
• Molecular Weight: 258.226204395294
• CID: 734591
• PubChem ID: 13457833

Phenol, 2-[(benzoyldioxy)carbonyl]- Properties

Names and Identifiers

• Phenol, 2-[(benzoyldioxy)carbonyl]-
• benzoyl 2-hydroxybenzenecarboperoxoate

• InChIKey： HCWRUKQBSCVCSI-UHFFFAOYSA-N
• Inchi： 1S/C14H10O5/c15-12-9-5-4-8-11(12)14(17)19-18-13(16)10-6-2-1-3-7-10/h1-9,15H
• SMILES： C1(O)=CC=CC=C1C(OOC(=O)C1=CC=CC=C1)=O

Computed Properties

• Exact Mass: 258.05282342g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 5
• Monoisotopic Mass: 258.05282342g/mol
• Heavy Atom Count: 19
• Complexity: 322
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 4.1
• Topological Polar Surface Area: 72.8Ų

Experimental Properties

• Boiling Point: 399.0±44.0 °C(Predicted)
• pka: 7.50±0.30(Predicted)
• Density: 1.348±0.06 g/cm3(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoyl peroxides